Cas no 52310-45-9 (3-Chloro-8-nitroimidazo[1,2-a]pyridine)

• Product Name: 3-Chloro-8-nitroimidazo[1,2-a]pyridine
• CAS No: 52310-45-9
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD22126127
• CID: 1071274
• PubChem ID: 607468
• Update Time: 2025-04-23

3-Chloro-8-nitroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-8-nitroimidazo[1,2-a]pyridine
• IMidazo[1,2-a]pyridine, 3-chloro-8-nitro-
• DTXSID10345838
• MFCD22126127
• AKOS015991362
• 3-Chloro-8-nitro-imidazo(1,2-a)pyridine
• 52310-45-9
• DG-0706
• CCA31045
• CS-0359817
• ZFEQCVZXCWHLDL-UHFFFAOYSA-N

• MDL： MFCD22126127
• Inchi： 1S/C7H4ClN3O2/c8-6-4-9-7-5(11(12)13)2-1-3-10(6)7/h1-4H
• InChI Key： ZFEQCVZXCWHLDL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=CC=CN21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-Chloro-8-nitroimidazo[1,2-a]pyridine

3-Chloro-8-nitroimidazo[1,2-a]pyridine (CAS No: 52310-45-9) - A Comprehensive Overview

3-Chloro-8-nitroimidazo[1,2-a]pyridine, also referred to by its CAS registry number 52310-45-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and potential applications in drug discovery. The molecule features a fused bicyclic system with chlorine and nitro substituents at specific positions, which contribute to its distinct chemical and biological characteristics.

The synthesis of 3-Chloro-8-nitroimidazo[1,2-a]pyridine typically involves multi-step reactions, often utilizing aromatic substitution and cyclization mechanisms. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and electronic properties.

One of the most promising applications of 3-Chloro-8-nitroimidazo[1,2-a]pyridine lies in its potential as a lead compound for the development of novel pharmaceutical agents. Preclinical studies have demonstrated its ability to modulate key biological targets, including certain enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders. For instance, recent research published in *Journal of Medicinal Chemistry* highlights its inhibitory effects on histone deacetylases (HDACs), suggesting its potential role in epigenetic therapy.

In addition to its therapeutic potential, 3-Chloro-8-nitroimidazo[1,2-a]pyridine has also been explored for its photophysical properties. Studies conducted at the University of California have shown that this compound exhibits strong fluorescence under specific conditions, making it a candidate for applications in sensors and imaging technologies. Its ability to act as a photosensitizer has further expanded its utility in photodynamic therapy (PDT), a treatment modality for certain types of cancers.

The environmental impact of 3-Chloro-8-nitroimidazo[1,2-a]pyridine has also been a topic of recent research. Scientists at the Swiss Federal Institute of Technology (ETH Zurich) have investigated its biodegradation pathways under various environmental conditions. Their findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This information is crucial for assessing its ecological risk and ensuring sustainable practices during its production and use.

From a regulatory standpoint, 3-Chloro-8-nitroimidazo[1,2-a]pyridine is classified as a research chemical with restricted commercial availability. Its use is primarily confined to academic and industrial research settings due to the lack of extensive toxicological data required for broader applications. Regulatory agencies such as the FDA and EMA continue to monitor its development closely to ensure compliance with safety standards.

In conclusion, 3-Chloro-8-nitroimidazo[1,2-a]pyridine (CAS No: 52310-45-9) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable tool in drug discovery and materials science. As research progresses, further insights into its properties and potential uses are expected to emerge, solidifying its role in modern chemistry and pharmacology.